Cas no 206761-85-5 (4-(4-Phenoxyphenyl)-3-thiosemicarbazide)

• Product Name: 4-(4-Phenoxyphenyl)-3-thiosemicarbazide
• CAS No: 206761-85-5
• MF: C₁₃H₁₃N₃OS
• MW: 259.326821088791
• MDL: MFCD00041299
• CID: 92363
• PubChem ID: 2760348
• Update Time: 2025-04-18

4-(4-Phenoxyphenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Phenoxyphenyl)-3-thiosemicarbazide
• 1-amino-3-(4-phenoxyphenyl)thiourea
• N-(4-phenoxyphenyl)hydrazinecarbothioamide
• 3-amino-1-(4-phenoxyphenyl)thiourea
• Hydrazinecarbothioamide, N-(4-phenoxyphenyl)-
• CS-0206122
• A814805
• 1-azanyl-3-(4-phenoxyphenyl)thiourea
• DTXSID40375123
• 206761-85-5
• SR-01000102631
• SR-01000102631-1
• MFCD00041299
• AKOS000349028
• FT-0616667
• BS-22024
• Oprea1_429706
• G73552

• MDL： MFCD00041299
• Inchi： 1S/C13H13N3OS/c14-16-13(18)15-10-6-8-12(9-7-10)17-11-4-2-1-3-5-11/h1-9H,14H2,(H2,15,16,18)
• InChI Key： KIHDOYIABVFNJO-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.07800
• Monoisotopic Mass: 259.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.316
• Melting Point: 140°C (dec.)
• Boiling Point: 400.3°Cat760mmHg
• Flash Point: 195.9°C
• Refractive Index: 1.707
• PSA: 91.40000
• LogP: 3.80320
• Solubility: Not determined

4-(4-Phenoxyphenyl)-3-thiosemicarbazide Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22